Cas no 2171879-05-1 (2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid)

• Product Name: 2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• CAS No: 2171879-05-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5965374
• PubChem ID: 165554075
• Update Time: 2025-10-28

2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• 2171879-05-1
• EN300-1559612
• 2-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpropanoic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,26(32)33)30-25(31)16-24(18-10-4-3-5-11-18)29-27(34)35-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,18,23-24H,3-5,10-11,16-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DAQSZZGEMODSGR-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(C(=O)O)(C)C)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid

Introduction to 2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic Acid (CAS No. 2171879-05-1)

2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid, identified by its CAS number 2171879-05-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a cyclohexyl moiety, an amino group protected by a fluoren-9-ylmethoxycarbonyl group, and a carboxylic acid derivative. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological interactions.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by the ability to design molecules with specific targeting capabilities. The presence of the fluoren-9-ylmethoxycarbonyl group in this compound suggests potential applications in drug delivery systems, where it can serve as a linker or a spacer to enhance the stability and bioavailability of active pharmaceutical ingredients (APIs). This group is particularly well-known for its role in protecting amino groups during synthetic processes, ensuring that the primary amine remains available for subsequent chemical modifications.

The cyclohexyl substituent in the molecule adds another layer of complexity, influencing both the solubility and metabolic stability of the compound. Cycloalkyl groups are frequently incorporated into drug molecules to improve pharmacokinetic profiles, as they can modulate lipophilicity and reduce systemic toxicity. The integration of this group into the molecular framework of 2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid suggests that it may exhibit favorable pharmacokinetic properties, making it a valuable candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in the development of targeted therapies. The combination of a protected amino group and a carboxylic acid derivative provides multiple sites for chemical modification, allowing researchers to tailor the molecule for specific biological targets. This flexibility is crucial in drug design, as it enables the creation of molecules that can interact selectively with disease-causing proteins or enzymes.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has significantly accelerated the drug discovery process. By leveraging computational methods, researchers can simulate the binding affinity of 2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid to various biological targets, thereby identifying potential therapeutic applications with greater efficiency. These simulations have revealed that this compound may have inhibitory effects on certain kinases and proteases, which are known to be involved in various pathological processes.

The protective group on the amino function also plays a critical role in ensuring the stability of the compound during storage and transportation. In pharmaceutical formulations, protecting groups are often employed to prevent unwanted side reactions that could degrade the API or alter its pharmacological activity. The use of a fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly advantageous because it can be easily removed under mild acidic conditions, allowing for precise control over deprotection times during synthetic procedures.

The carboxylic acid derivative at one end of the molecule provides another site for functionalization, which could be exploited to create prodrugs or conjugates with enhanced targeting capabilities. For instance, this moiety could be used to link the compound to biomolecules such as antibodies or peptides, forming immunoconjugates that deliver payloads directly to tumor cells or infected tissues. Such strategies have shown great promise in oncology and infectious disease treatments.

In addition to its potential therapeutic applications, 2-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid may also serve as a valuable intermediate in synthetic chemistry. Its complex structure presents opportunities for exploring novel synthetic pathways and methodologies, which could contribute to advancements in organic synthesis and medicinal chemistry.

The study of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from different fields, researchers can gain deeper insights into the mechanisms of action and potential applications of novel molecules. This collaborative approach is essential for translating laboratory discoveries into clinical therapies that address unmet medical needs.

The future prospects for 2-3-cyclohexyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanamido)-2-methylpropanoic acid are promising, given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, this compound may find applications in treating a wide range of diseases. Its synthesis and characterization will continue to be areas of interest for both academic researchers and industry scientists seeking to push the boundaries of pharmaceutical innovation.